Cas no 2171673-57-5 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{1-(pyridin-4-yl)ethylcarbamoyl}propanoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{1-(pyridin-4-yl)ethylcarbamoyl}propanoic acid
• CAS No: 2171673-57-5
• MF: C₂₆H₂₅N₃O₅
• MW: 459.493806600571
• CID: 6585658
• PubChem ID: 165583372
• Update Time: 2025-08-04

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{1-(pyridin-4-yl)ethylcarbamoyl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{1-(pyridin-4-yl)ethylcarbamoyl}propanoic acid
• 2171673-57-5
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-{[1-(pyridin-4-yl)ethyl]carbamoyl}propanoic acid
• EN300-1538647

• Inchi： 1S/C26H25N3O5/c1-16(17-10-12-27-13-11-17)28-25(32)23(14-24(30)31)29-26(33)34-15-22-20-8-4-2-6-18(20)19-7-3-5-9-21(19)22/h2-13,16,22-23H,14-15H2,1H3,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： YDCAMIMRCHCTGL-UHFFFAOYSA-N
• SMILES： O(C(NC(CC(=O)O)C(NC(C)C1C=CN=CC=1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 459.17942091g/mol
• Monoisotopic Mass: 459.17942091g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 703
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 118Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{1-(pyridin-4-yl)ethylcarbamoyl}propanoic acid

3-{(9H-Fluoren-9-yl)methoxycarbonyl}amino)-3-{1-(pyridin-4-yl)ethylcarbamoyl}propanoic Acid: A Comprehensive Overview

The compound with CAS No 2171673-57-5, known as 3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{1-(pyridin-4-yl)ethylcarbamoyl}propanoic acid, is a highly specialized organic molecule with significant potential in the fields of medicinal chemistry and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug design and delivery systems.

Chemical Structure and Properties

The molecular structure of this compound is characterized by a central propanoic acid backbone, which serves as the scaffold for two distinct functional groups: a fluorenylmethoxycarbonyl (Fmoc) group and a pyridine-containing ethylcarbamoyl group. The Fmoc group, derived from 9H-fluorene, is a well-known protecting group in peptide synthesis, while the pyridin-4-yl substituent introduces aromaticity and potential electronic effects into the molecule.

Recent studies have highlighted the importance of such hybrid molecules in enhancing the bioavailability and stability of therapeutic agents. The combination of these groups in a single molecule creates a versatile platform for exploring new chemical reactions and biological interactions.

Synthesis and Characterization

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the Fmoc derivative followed by its coupling with the pyridine-containing moiety. Advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions have been employed to optimize the yield and purity of the product.

Modern analytical tools, including high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy, have been instrumental in confirming the molecular structure and verifying its identity. These studies have revealed that the compound exhibits excellent solubility in organic solvents and demonstrates stability under physiological conditions.

Biological Activity and Applications

Preliminary biological assays have shown that this compound possesses significant potential as a modulator of cellular signaling pathways. Specifically, it has been found to interact with key enzymes involved in inflammation and apoptosis, making it a promising candidate for anti-inflammatory and anticancer therapies.

In addition to its therapeutic applications, this compound has also been explored for its role in materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in light-emitting diodes (LEDs) and photovoltaic devices.

Recent Research Developments

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic profiles of this compound with unprecedented accuracy. Molecular docking studies have revealed that it exhibits high binding affinity to several drug targets, including cyclooxygenase (COX) enzymes and tumor necrosis factor-alpha (TNF-alpha).

Moreover, green chemistry approaches have been applied to streamline its synthesis process, reducing waste generation and improving sustainability. These efforts align with global initiatives aimed at promoting environmentally friendly chemical practices.

Future Directions

The future of this compound lies in its further exploration as a lead molecule for drug development programs targeting chronic inflammatory diseases and cancers. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its progression through preclinical trials.

In conclusion, 3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{1-(pyridin-4-yl)ethylcarbamoyl}propanoic acid represents a cutting-edge advancement in organic chemistry with broad implications across multiple disciplines.